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Compound of Interest

Compound Name:
2-Methyl-3-(pyridin-2-

yl)benzaldehyde

CAS No.: 89930-06-3

Cat. No.: B13086148

Get Quote

The precise compound in question is 2-Methyl-3-(pyridin-2-yl)benzaldehyde. Its structure

consists of a benzaldehyde core substituted with a methyl group at the ortho-position (C2) and

a pyridin-2-yl group at the meta-position (C3) relative to the aldehyde functional group.

While a dedicated CAS Registry Number for this specific isomer is not readily found, several

closely related isomers are well-documented and provide a basis for understanding its

chemical nature:

3-(Pyridin-2-yl)benzaldehyde: CAS No. 85553-53-3[1][2][3]

2-(Pyridin-2-yl)benzaldehyde: CAS No. 863677-33-2[4]

4-(2-Pyridyl)benzaldehyde: CAS No. 127406-56-8

2-Methylbenzaldehyde: CAS No. 529-20-4[5]

The absence of a specific CAS number suggests that 2-Methyl-3-(pyridin-2-yl)benzaldehyde
may be a novel or less-common research chemical. Its molecular characteristics can be
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confidently predicted based on its structure.

Table 1: Predicted Physicochemical Properties
Property Value

Molecular Formula C₁₃H₁₁NO

Molecular Weight 197.23 g/mol

IUPAC Name 2-Methyl-3-(pyridin-2-yl)benzaldehyde

Canonical SMILES CC1=C(C=CC=C1C=O)C2=CC=CC=N2

InChI Key (Predicted)

Spectroscopic Profile (Analog-Based)
Direct spectroscopic data for 2-Methyl-3-(pyridin-2-yl)benzaldehyde is not available.

However, a predictive analysis based on known spectra of its constituent parts and isomers

allows for a reliable estimation of its key spectral features.

¹H NMR Spectroscopy: The proton NMR spectrum is expected to show characteristic signals

for the aldehyde proton (singlet, ~9.9-10.1 ppm), aromatic protons on both the benzene and

pyridine rings (multiplets, ~7.0-8.6 ppm), and a distinct singlet for the methyl group protons

(~2.3-2.5 ppm).

¹³C NMR Spectroscopy: The carbon NMR would feature a signal for the carbonyl carbon of

the aldehyde at the downfield end of the spectrum (~192 ppm). Aromatic carbons would

appear in the ~120-160 ppm range, and the methyl carbon would resonate at approximately

15-20 ppm.

Infrared (IR) Spectroscopy: A strong absorption band characteristic of the C=O stretch of the

aromatic aldehyde would be prominent around 1700 cm⁻¹. C-H stretching vibrations for the

aromatic rings and the methyl group would appear around 3100-3000 cm⁻¹ and 2950-2850

cm⁻¹, respectively.

Mass Spectrometry (MS): The electron ionization (EI) mass spectrum would be expected to

show a molecular ion (M⁺) peak at m/z = 197. Key fragmentation patterns would likely
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involve the loss of the formyl radical (-CHO) to give a fragment at m/z = 168.

Synthesis and Reaction Pathways
Pyridinyl-substituted benzaldehydes are valuable intermediates in organic synthesis. The target

molecule, 2-Methyl-3-(pyridin-2-yl)benzaldehyde, can be plausibly synthesized via a

palladium-catalyzed cross-coupling reaction, such as the Suzuki-Miyaura coupling. This

method is a cornerstone of modern organic chemistry for its reliability and tolerance of various

functional groups.

A proposed synthetic route involves the coupling of 3-bromo-2-methylbenzaldehyde with

pyridin-2-ylboronic acid. This approach is strategically sound as it joins the two key fragments

at the desired position.

3-Bromo-2-methylbenzaldehyde

Suzuki Coupling

Pyridin-2-ylboronic acid

Pd(PPh₃)₄

Na₂CO₃ (aq)

2-Methyl-3-(pyridin-2-yl)benzaldehyde

Click to download full resolution via product page

Caption: Proposed Suzuki coupling for the synthesis of 2-Methyl-3-(pyridin-2-
yl)benzaldehyde.

Experimental Protocol: Suzuki Coupling Synthesis
Reaction Setup: To an oven-dried Schlenk flask under an inert atmosphere (Argon or

Nitrogen), add 3-bromo-2-methylbenzaldehyde (1.0 eq), pyridin-2-ylboronic acid (1.2 eq),
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and a palladium catalyst such as Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05

eq).

Solvent and Base Addition: Add a degassed solvent mixture, such as 1,4-dioxane or toluene,

followed by an aqueous solution of a base, typically 2M sodium carbonate (Na₂CO₃) (2.5

eq).

Reaction Conditions: Heat the reaction mixture to reflux (typically 80-100 °C) and stir

vigorously for 12-24 hours.

Monitoring: Monitor the reaction's progress using thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS).

Work-up: Upon completion, cool the mixture to room temperature. Dilute with water and

extract the product into an organic solvent like ethyl acetate.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate (Na₂SO₄), and concentrate under reduced pressure. Purify the crude product via

column chromatography on silica gel to yield the final product.[6]

Applications in Research and Drug Development
The dual functionality of the aldehyde and pyridine groups makes this class of compounds

highly valuable in several scientific fields.[4]

Pharmaceutical Synthesis: Benzaldehyde derivatives are critical intermediates in the

pharmaceutical industry for manufacturing a wide range of drugs, including anti-infectives

and cardiovascular agents.[7] The pyridine moiety is a common feature in many bioactive

molecules, where it can act as a hydrogen bond acceptor or engage in π-stacking

interactions, enhancing binding to biological targets.[8] Therefore, 2-Methyl-3-(pyridin-2-
yl)benzaldehyde is a promising scaffold for novel therapeutic agents.

Materials Science: As precursors for donor-acceptor materials, pyridinyl-benzaldehydes are

used in the development of optoelectronic devices.[4] They can also serve as ligands for

creating novel phosphorescent iridium(III) complexes for applications in organic light-emitting

diodes (OLEDs).
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Agrochemicals and Dyes: Substituted benzaldehydes are precursors in the manufacturing of

certain agrochemicals and are used to produce various dyes and pigments.[9]

Coordination Chemistry: The pyridine nitrogen atom provides a coordination site for metal

ions, making these molecules useful as ligands in the synthesis of complex metal-organic

frameworks (MOFs) and catalysts.

2-Methyl-3-(pyridin-2-yl)benzaldehyde

Pharmaceutical Intermediates
(e.g., Novel Scaffolds)

Materials Science
(e.g., Optoelectronics, OLEDs) Agrochemicals & Dyes Coordination Chemistry

(e.g., Ligands for Catalysts)

Click to download full resolution via product page

Caption: Potential applications stemming from the core chemical structure.

Safety, Handling, and Storage
While a specific Safety Data Sheet (SDS) for 2-Methyl-3-(pyridin-2-yl)benzaldehyde is

unavailable, the hazard profile can be inferred from related isomers.[1][10]

Table 2: GHS Hazard Classification (Analog-Based)
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Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute Toxicity,

Oral
4 GHS07 Warning

H302: Harmful if

swallowed.[1]

Skin

Corrosion/Irritatio

n

2 GHS07 Warning
H315: Causes

skin irritation.[1]

Serious Eye

Damage/Irritation
2A GHS07 Warning

H319: Causes

serious eye

irritation.[1]

STOT - Single

Exposure
3 GHS07 Warning

H335: May

cause respiratory

irritation.[1]

Flammable

Liquids
3 GHS02 Danger

H226:

Flammable liquid

and vapour.

Handling and Personal Protective Equipment (PPE):

Work in a well-ventilated area, preferably under a chemical fume hood.[11]

Wear appropriate PPE, including chemical-resistant gloves (e.g., nitrile), safety goggles or a

face shield, and a lab coat.[10]

Avoid breathing vapors or dust. Use a NIOSH-approved respirator if ventilation is

inadequate.[10]

Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work area.[12]

Keep away from heat, sparks, open flames, and other sources of ignition.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated place.[11]
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Keep away from incompatible substances such as strong oxidizing agents, acids, and bases.

[12]

Conclusion
2-Methyl-3-(pyridin-2-yl)benzaldehyde represents a versatile and synthetically accessible

building block with significant potential across multiple scientific disciplines. While it remains a

less-characterized compound, its structural similarity to well-known pyridinyl benzaldehydes

allows for a confident prediction of its chemical properties, reactivity, and application scope.

This guide provides a foundational framework for researchers looking to synthesize,

characterize, and utilize this compound in their work, emphasizing a scientifically rigorous and

safety-conscious approach.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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